3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-(4-(N-methyl-N-phenylsulfamoyl)phenyl)propanamide

• IUPAC Name: 3-(6-methyl-2,4-dioxo-1H-pyrimidin-5-yl)-N-[4-[methyl(phenyl)sulfamoyl]phenyl]propanamide
• InChI: InChI=1S/C21H22N4O5S/c1-14-18(20(27)24-21(28)22-14)12-13-19(26)23-15-8-10-17(11-9-15)31(29,30)25(2)16-6-4-3-5-7-16/h3-11H,12-13H2,1-2H3,(H,23,26)(H2,22,24,27,28)
• InChI Key: FPKRAPILYUXANU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=O)N1)CCC(=O)NC2=CC=C(C=C2)S(=O)(=O)N(C)C3=CC=CC=C3
• Molecular Formula: C21H22N4O5S
• Molecular Weight: 442.5 g/mol

Description

3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-(4-(N-methyl-N-phenylsulfamoyl)phenyl)propanamide is a useful research compound. Its molecular formula is C21H22N4O5S and its molecular weight is 442.49. The purity is usually 95%.
BenchChem offers high-quality 3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-(4-(N-methyl-N-phenylsulfamoyl)phenyl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-(4-(N-methyl-N-phenylsulfamoyl)phenyl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticonvulsant Activity

Research has demonstrated the synthesis and evaluation of new hybrid compounds derived from propanamides and butanamides, showcasing significant anticonvulsant activity. These compounds are analogs of well-known antiepileptic drugs, displaying broad spectra of activity in preclinical seizure models, such as the maximal electroshock (MES) test, the subcutaneous pentylenetetrazole (scPTZ) test, and the six-hertz (6 Hz) model of pharmacoresistant limbic seizures. One notable molecule showed superior safety profiles compared to clinically relevant antiepileptic drugs, highlighting its potential as a novel therapeutic agent for epilepsy (Kamiński et al., 2015; Kamiński et al., 2016).

Herbicidal Activity

Compounds containing pyrimidine and thiadiazole rings have been synthesized and evaluated for their selective herbicidal activity. Initial screenings indicated moderate to good efficacy against certain plant species, suggesting a potential avenue for developing new herbicides. These findings open up research opportunities in agricultural chemistry to develop safer and more effective weed control solutions (Man‐Yun Liu & De-Qing Shi, 2014).

Pharmacokinetics and Metabolism

Studies on similar propanamide derivatives have explored their pharmacokinetics and metabolism, particularly in the context of selective androgen receptor modulators (SARMs). These studies provide critical insights into the drug's absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for drug development processes. Understanding the metabolic pathways and pharmacokinetic characteristics can help optimize the therapeutic efficacy and safety profiles of new drugs (Di Wu et al., 2006).